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Compound of Interest

Compound Name: 3-Ethyl-3-oxetanemethanol

Cat. No.: B1294369 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Ethyl-3-oxetanemethanol
(CAS No: 3047-32-3). Adherence to these protocols is essential for ensuring a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Ethyl-3-oxetanemethanol is a chemical that poses several hazards, including being harmful

if swallowed, causing skin irritation, and causing serious eye irritation. It may also cause

respiratory irritation.[1][2][3] Therefore, the use of appropriate personal protective equipment is

mandatory to minimize exposure risks.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles are

required to protect from

potential splashes.[1] A face

shield should be used in

conjunction with goggles when

there is a significant risk of

splashing.

Hand Protection Chemical-Resistant Gloves

PVC or other suitable

chemical-resistant gloves are

recommended.[1] Always

inspect gloves for any signs of

degradation or punctures

before use and replace them

immediately if compromised.

Body Protection
Laboratory Coat or Chemical-

Resistant Apron

A lab coat should be worn to

protect against spills. For

larger quantities or operations

with a higher risk of splashing,

a chemical-resistant apron

over the lab coat is advised.[4]

Respiratory Protection Fume Hood or Respirator

All handling of 3-Ethyl-3-

oxetanemethanol should be

conducted in a well-ventilated

laboratory, preferably within a

certified chemical fume hood to

minimize inhalation of vapors.

[1][2] If a fume hood is not

available or if exposure limits

are exceeded, a NIOSH/MSHA

approved respirator should be

used.

Quantitative Safety and Physical Data
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The following table summarizes key quantitative data for 3-Ethyl-3-oxetanemethanol.

Property Value

Molecular Formula C6H12O2

Molecular Weight 116.16 g/mol [5]

CAS Number 3047-32-3[1]

Density 1.019 g/mL at 25 °C[5]

Boiling Point 96 °C at 4 mmHg[5]

Flash Point 108.00 °C (226.4 °F) - closed cup[5]

Refractive Index n20/D 1.453[5]

Operational Plan: Safe Handling Protocol
A strict handling protocol is paramount to ensure safety during experimental procedures

involving 3-Ethyl-3-oxetanemethanol.

1. Engineering Controls:

Always work in a well-ventilated area.[1][2]

A certified chemical fume hood is the primary engineering control to be used for all

manipulations of this chemical.[1]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[6]

2. Pre-Experiment Preparations:

Review the Safety Data Sheet (SDS) thoroughly before starting any work.

Ensure all necessary PPE is available and in good condition.

Prepare and label all necessary equipment and containers.
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3. Handling the Chemical:

Wear the appropriate PPE at all times.

Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[1][2]

Use only non-sparking tools and take precautionary measures against static discharge.[6]

Keep the container tightly closed when not in use.[2]

4. Post-Experiment Procedures:

Wash hands and any exposed skin thoroughly after handling.[1][2]

Decontaminate all work surfaces and equipment after use.

Properly store or dispose of the chemical and any contaminated materials.

Accidental Release and Disposal Plan
Accidental Release Measures:

Minor Spills:

Clean up all spills immediately.[1]

Avoid breathing vapors and contact with skin and eyes.[1]

Control personal contact by using appropriate protective equipment.[1]

Contain and absorb the spill with inert material such as sand, earth, or vermiculite.[1]

Place the absorbed material into a suitable, labeled container for waste disposal.[1]

Major Spills:

Evacuate the area and move upwind.[1]
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Alert the appropriate emergency response team or fire brigade and inform them of the

location and nature of the hazard.[1]

Wear a self-contained breathing apparatus and full protective gear.[1]

Prevent the spillage from entering drains or water courses.[1]

Disposal Plan:

Chemical Waste:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][2]

Do not empty into drains.[1][2]

Contaminated Materials:

All materials that have come into contact with the chemical, such as gloves, absorbent

pads, and empty containers, should be treated as hazardous waste and disposed of

accordingly.[4]

Empty Containers:

Do not reuse empty containers. They may contain residual vapors.[4]

Triple-rinse empty containers with a suitable solvent, and collect the rinsate for disposal as

chemical waste.[4]

Experimental Workflow and Safety Checkpoints
The following diagram illustrates the standard workflow for handling 3-Ethyl-3-
oxetanemethanol, incorporating essential safety checkpoints.
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Safe Handling and Disposal Workflow for 3-Ethyl-3-oxetanemethanol
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Caption: Workflow for the safe handling and disposal of 3-Ethyl-3-oxetanemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

